
Personal protective equipment for handling TC-
O 9311

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TC-O 9311

Cat. No.: B15604487 Get Quote

Essential Safety and Handling Guide for TC-O 9311
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TC-O 9311. Adherence to these procedures is vital

for ensuring a safe laboratory environment and proper management of this potent GPR139

agonist.

Chemical and Physical Properties

TC-O 9311 is a potent agonist for the orphan G protein-coupled receptor 139 (GPR139).[1][2]

[3] It is essential to handle this compound with care, recognizing that the full range of its

potential hazards may not be known.
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Property Value Source

IUPAC Name

3,5-dimethoxy-benzoic acid, 2-

[(1-

naphthalenylamino)carbonyl]h

ydrazide

[1]

CAS Number 444932-31-4 [1][2]

Molecular Formula C₂₀H₁₉N₃O₄ [1]

Molecular Weight 365.39 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling TC-O 9311.

Equipment Specification

Eye Protection Safety glasses with side-shields

Hand Protection
Appropriate chemical-resistant gloves (e.g.,

nitrile rubber)

Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If significant aerosolization

or dust formation is likely, a respirator may be

required.

Operational and Handling Plan
Storage: Store in a dry, dark environment. For short-term storage (days to weeks), maintain at

0 - 4°C. For long-term storage (months to years), store at -20°C.[1]
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Handling:

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Emergency Procedures
Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill

Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan
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Dispose of TC-O 9311 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

Experimental Workflow for Handling TC-O 9311
The following diagram outlines the standard procedure for safely handling TC-O 9311 in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (fume hood)

Weigh TC-O 9311

Dissolve in appropriate solvent (e.g., DMSO)

Perform experiment

Decontaminate work surfaces

Dispose of waste in designated containers

Doff and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of TC-O 9311.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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